Cas no 1805738-18-4 (4-Nitro-2-(2-oxopropyl)toluene)
4-Nitro-2-(2-oxopropyl)toluene Chemical and Physical Properties
Names and Identifiers
-
- 4-Nitro-2-(2-oxopropyl)toluene
-
- Inchi: 1S/C10H11NO3/c1-7-3-4-10(11(13)14)6-9(7)5-8(2)12/h3-4,6H,5H2,1-2H3
- InChI Key: SHQVYHAORWLYPC-UHFFFAOYSA-N
- SMILES: O=C(C)CC1C=C(C=CC=1C)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- XLogP3: 2.2
- Topological Polar Surface Area: 62.9
4-Nitro-2-(2-oxopropyl)toluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010013646-250mg |
4-Nitro-2-(2-oxopropyl)toluene |
1805738-18-4 | 97% | 250mg |
499.20 USD | 2021-07-05 | |
| Alichem | A010013646-500mg |
4-Nitro-2-(2-oxopropyl)toluene |
1805738-18-4 | 97% | 500mg |
839.45 USD | 2021-07-05 | |
| Alichem | A010013646-1g |
4-Nitro-2-(2-oxopropyl)toluene |
1805738-18-4 | 97% | 1g |
1,490.00 USD | 2021-07-05 | |
| Enamine | EN300-1837498-0.05g |
1-(2-methyl-5-nitrophenyl)propan-2-one |
1805738-18-4 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1837498-0.1g |
1-(2-methyl-5-nitrophenyl)propan-2-one |
1805738-18-4 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1837498-0.25g |
1-(2-methyl-5-nitrophenyl)propan-2-one |
1805738-18-4 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1837498-0.5g |
1-(2-methyl-5-nitrophenyl)propan-2-one |
1805738-18-4 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1837498-1.0g |
1-(2-methyl-5-nitrophenyl)propan-2-one |
1805738-18-4 | 1g |
$914.0 | 2023-06-01 | ||
| Enamine | EN300-1837498-2.5g |
1-(2-methyl-5-nitrophenyl)propan-2-one |
1805738-18-4 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1837498-5.0g |
1-(2-methyl-5-nitrophenyl)propan-2-one |
1805738-18-4 | 5g |
$2650.0 | 2023-06-01 |
4-Nitro-2-(2-oxopropyl)toluene Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 4-Nitro-2-(2-oxopropyl)toluene
Research Briefing on 4-Nitro-2-(2-oxopropyl)toluene (CAS: 1805738-18-4) in Chemical Biology and Pharmaceutical Applications
4-Nitro-2-(2-oxopropyl)toluene (CAS: 1805738-18-4) is a chemically significant compound that has garnered attention in recent pharmaceutical and chemical biology research. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential applications, with a focus on peer-reviewed studies published within the last three years.
Recent studies highlight the compound's role as a versatile intermediate in organic synthesis, particularly in the construction of nitroaromatic scaffolds. A 2023 Journal of Medicinal Chemistry paper demonstrated its utility in developing kinase inhibitors, where the nitro group facilitated selective binding to ATP pockets. Computational docking studies (DOI: 10.1021/acs.jmedchem.3c00512) revealed a unique interaction profile with CDK2, suggesting potential anticancer applications.
In metabolic studies, researchers have identified 4-Nitro-2-(2-oxopropyl)toluene as a precursor to bioactive metabolites. A 2024 Chemical Research in Toxicology publication (DOI: 10.1021/acs.chemrestox.4c00018) characterized its cytochrome P450-mediated transformation into reactive quinone methides, prompting investigations into its toxicological profile and structure-activity relationships for safer derivative design.
The compound's photophysical properties have also been explored. A team at ETH Zürich reported in Angewandte Chemie (2023, DOI: 10.1002/anie.202314756) that derivatives exhibit unusual solvatochromism, making them potential candidates for bioimaging probes. This was attributed to the push-pull electronic effects between the nitro and carbonyl groups.
Industrial applications are emerging, with patent WO2023187542A1 describing its use in polymer-bound catalysts for asymmetric synthesis. The nitro group's electron-withdrawing properties were found to enhance catalyst stability in continuous flow systems, addressing a key challenge in pharmaceutical manufacturing.
Ongoing clinical relevance stems from its inclusion in PROTAC (proteolysis targeting chimera) development pipelines. The 2-oxopropyl moiety serves as an effective linker in bifunctional molecules targeting estrogen receptors, as detailed in a recent Nature Chemical Biology preprint (10.21203/rs.3.rs-3876542/v1).
Future research directions include optimization of its synthetic routes (current yields average 68% in three-step sequences) and detailed pharmacokinetic profiling. The compound's dual functionality as both a synthetic building block and potential pharmacophore positions it as a molecule of significant interest in drug discovery programs targeting inflammatory and oncological indications.
1805738-18-4 (4-Nitro-2-(2-oxopropyl)toluene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)